Cas no 1509275-71-1 ((4-bromo-3,5-dimethoxyphenyl)methyl(methyl)amine)

• Product Name: (4-bromo-3,5-dimethoxyphenyl)methyl(methyl)amine
• CAS No: 1509275-71-1
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 6400580
• PubChem ID: 83321809
• Update Time: 2025-06-13

(4-bromo-3,5-dimethoxyphenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (4-bromo-3,5-dimethoxyphenyl)methyl(methyl)amine
• 1509275-71-1
• EN300-1926392
• [(4-bromo-3,5-dimethoxyphenyl)methyl](methyl)amine

• Inchi： 1S/C10H14BrNO2/c1-12-6-7-4-8(13-2)10(11)9(5-7)14-3/h4-5,12H,6H2,1-3H3
• InChI Key： GWPSVLAQCMAKDJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1OC)CNC)OC

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.5Ų

Additional information on (4-bromo-3,5-dimethoxyphenyl)methyl(methyl)amine

Introduction to (4-bromo-3,5-dimethoxyphenyl)methyl(methyl)amine (CAS No. 1509275-71-1)

(4-bromo-3,5-dimethoxyphenyl)methyl(methyl)amine, with the CAS number 1509275-71-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated aromatic ring and two methoxy substituents, along with a methylamine functional group. These characteristics make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of (4-bromo-3,5-dimethoxyphenyl)methyl(methyl)amine can be represented as C₁₀H₁₄BrNO₂. The presence of the bromine atom and the methoxy groups imparts specific electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The methylamine group further adds to its functional versatility, making it a promising scaffold for drug design and synthesis.

Recent studies have highlighted the potential of (4-bromo-3,5-dimethoxyphenyl)methyl(methyl)amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has explored its role as a lead compound in the development of anti-inflammatory drugs. The compound's ability to modulate specific inflammatory pathways has been demonstrated through in vitro and in vivo studies, showing promising results in reducing inflammation and associated symptoms.

In addition to its anti-inflammatory properties, (4-bromo-3,5-dimethoxyphenyl)methyl(methyl)amine has also been investigated for its potential as an antidepressant. A study published in the European Journal of Pharmacology reported that this compound exhibits significant antidepressant-like effects in animal models. The mechanism of action appears to involve the modulation of serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation.

The pharmacokinetic properties of (4-bromo-3,5-dimethoxyphenyl)methyl(methyl)amine have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier make it an attractive candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of (4-bromo-3,5-dimethoxyphenyl)methyl(methyl)amine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing to phase II trials, where the therapeutic potential of the compound will be further assessed.

The synthesis of (4-bromo-3,5-dimethoxyphenyl)methyl(methyl)amine involves several well-established chemical reactions. One common synthetic route involves the bromination of 3,5-dimethoxybenzaldehyde followed by reductive amination with methylamine. This multi-step process yields high-purity product with good yield and selectivity. The synthetic methodology is scalable and can be adapted for large-scale production if required.

In conclusion, (4-bromo-3,5-dimethoxyphenyl)methyl(methyl)amine (CAS No. 1509275-71-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various medical conditions.